Cas no 2138249-71-3 (5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid
• CAS No: 2138249-71-3
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• MDL: MFCD31601379
• CID: 5610037
• PubChem ID: 146049399
• Update Time: 2025-11-02

5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138249-71-3
• 5-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-imidazole-2-carboxylic acid
• EN300-842180
• 5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid

• MDL： MFCD31601379
• Inchi： 1S/C10H15N3O4/c1-10(2,3)17-9(16)12-6-5-11-7(8(14)15)13(6)4/h5H,1-4H3,(H,12,16)(H,14,15)
• InChI Key： UNXKHDKLFXEXBG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C(=O)O)N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid

5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid (CAS No. 2138249-71-3): A Comprehensive Overview

5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid (CAS No. 2138249-71-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often abbreviated as Boc-protected imidazole carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, makes it a versatile building block for drug discovery and development.

The growing interest in imidazole-based compounds has been driven by their widespread applications in drug design, particularly in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Researchers are increasingly focusing on Boc-protected amino acids like 5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid due to their stability and reactivity, which are crucial for peptide coupling reactions and other synthetic transformations. This compound's CAS No. 2138249-71-3 is frequently searched in academic and industrial databases, reflecting its importance in modern chemical research.

One of the most notable applications of 5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid is in the synthesis of small-molecule therapeutics. The imidazole ring is a common pharmacophore found in many FDA-approved drugs, and the presence of the Boc group allows for selective deprotection under mild conditions, enabling the construction of complex molecular architectures. Recent studies have highlighted its utility in the development of targeted cancer therapies and antimicrobial agents, aligning with the current trend toward personalized medicine and antibiotic resistance research.

From a chemical perspective, 5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). This property is particularly advantageous for high-throughput screening and combinatorial chemistry, where solubility is a critical factor. The compound's carboxylic acid moiety also allows for further functionalization, making it a valuable precursor for the synthesis of amides, esters, and other derivatives.

The market demand for Boc-protected imidazole derivatives like CAS No. 2138249-71-3 has been steadily increasing, driven by the expansion of the pharmaceutical and biotechnology industries. Suppliers and manufacturers are actively optimizing synthesis protocols to improve yield and purity, catering to the needs of academic researchers and industrial chemists. Additionally, the rise of green chemistry initiatives has prompted the development of more sustainable production methods for such intermediates, reducing environmental impact while maintaining high quality.

In summary, 5-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazole-2-carboxylic acid (CAS No. 2138249-71-3) is a pivotal compound in modern synthetic chemistry, with broad applications in drug discovery and material science. Its unique structural features, combined with its reactivity and stability, make it an indispensable tool for researchers working on cutting-edge therapeutic developments. As the scientific community continues to explore new frontiers in medicinal chemistry, compounds like this will undoubtedly play a central role in shaping the future of healthcare and technology.